![molecular formula C13H19Cl2N3O2S B4446384 2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide](/img/structure/B4446384.png)
2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide
Overview
Description
2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide, also known as DCEB, is a sulfonamide derivative that has been extensively studied for its potential as a therapeutic agent. DCEB has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In
Mechanism of Action
The exact mechanism of action of 2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of heat shock protein 90 (Hsp90), a molecular chaperone that is essential for the stability and function of a number of oncogenic proteins. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tumor invasion and metastasis.
Biochemical and Physiological Effects
This compound has been shown to possess a number of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory activity, this compound has been found to possess antioxidant activity by scavenging free radicals. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, this compound has been shown to possess cardioprotective activity by reducing oxidative stress and inflammation in the heart.
Advantages and Limitations for Lab Experiments
2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide has a number of advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess a wide range of biological activities. However, there are also some limitations to using this compound in lab experiments. It has been shown to be relatively unstable in aqueous solutions, which may limit its use in certain experiments. In addition, this compound has been found to be toxic to some normal cells at high concentrations, which may limit its use in some applications.
Future Directions
There are a number of future directions for research on 2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide. One area of interest is the development of this compound analogs with improved stability and potency. Another area of interest is the use of this compound in combination with other therapeutic agents to enhance its antitumor activity. Furthermore, the use of this compound as a potential antimicrobial agent warrants further investigation. Finally, the potential cardioprotective effects of this compound suggest that it may have therapeutic potential for the treatment of cardiovascular disease.
Scientific Research Applications
2,5-dichloro-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide has been studied extensively for its potential as a therapeutic agent. It has been shown to possess antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to possess antimicrobial activity against a number of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).
Properties
IUPAC Name |
2,5-dichloro-N-[2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19Cl2N3O2S/c1-17-6-8-18(9-7-17)5-4-16-21(19,20)13-10-11(14)2-3-12(13)15/h2-3,10,16H,4-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPSPDYQSHWGEFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.